Cas no 10197-41-8 (Ethanedithioamide, butyl-)
Ethanedithioamide, butyl- structure
Product Name:Ethanedithioamide, butyl-
CAS No:10197-41-8
MF:C6H12N2S2
MW:176.302878379822
CID:1131520
Update Time:2024-07-27
Ethanedithioamide, butyl- Chemical and Physical Properties
Names and Identifiers
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- Ethanedithioamide, butyl-
- N1-butylethanebis(thioamide)
- Ethanedithioamide, N1-butyl-
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- Inchi: 1S/C6H12N2S2/c1-2-3-4-8-6(10)5(7)9/h2-4H2,1H3,(H2,7,9)(H,8,10)
- InChI Key: ZLJKBHLWENWLFM-UHFFFAOYSA-N
- SMILES: C(NCCCC)(=S)C(N)=S
Computed Properties
- Exact Mass: 176.04436
Experimental Properties
- Density: 1.174±0.06 g/cm3(Predicted)
- Melting Point: 35-36 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 266.2±23.0 °C(Predicted)
- PSA: 38.05
- pka: 11.22±0.29(Predicted)
Ethanedithioamide, butyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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